Cas no 761448-08-2 (2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfonamide)

• Product Name: 2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfonamide
• CAS No: 761448-08-2
• MF: C₁₁H₁₃ClN₂O₃S
• MW: 288.750520467758
• CID: 1023793
• PubChem ID: 23003630
• Update Time: 2025-04-20

2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfonamide
• 2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfomide
• 2-tert-butyl-6-chloro-1,3-benzoxazole-7-sulfonamide
• A849457
• 2-tert-Butyl-6-chloro-benzooxazole-7-sulfonic acid amide
• SCHEMBL5229191
• 761448-08-2
• DTXSID30629546
• 2-tert-butyl-6-chlorobenzo[d]oxazole-7-sulfonaMide
• DB-337803

• MDL： MFCD23135476
• Inchi： 1S/C11H13ClN2O3S/c1-11(2,3)10-14-7-5-4-6(12)9(8(7)17-10)18(13,15)16/h4-5H,1-3H3,(H2,13,15,16)
• InChI Key： MOVZOKRHLQULLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1S(N)(=O)=O)OC(C(C)(C)C)=N2

Computed Properties

• Exact Mass: 288.0335411g/mol
• Monoisotopic Mass: 288.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.6Ų

2-(tert-Butyl)-6-chlorobenzo[d]oxazole-7-sulfonamide Security Information

• Storage Condition：Sealed in dry,2-8°C(BD234013)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles